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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanol

Cat. No.: B021356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 3,3-Dimethyl-2-pentanol (CAS RN: 19781-24-9), a branched heptanol isomer. An

understanding of these properties is crucial for applications in chemical synthesis, reaction

engineering, and solvent system modeling, particularly within the pharmaceutical and fine

chemical industries. This document summarizes key quantitative data, details relevant

experimental methodologies, and provides visualizations of experimental workflows.

Core Thermodynamic and Physical Properties
3,3-Dimethyl-2-pentanol is a chiral secondary alcohol with the molecular formula C₇H₁₆O.[1]

Its branched structure significantly influences its physical and thermodynamic behavior

compared to its linear isomers.
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Property Value Unit Source(s)

Molecular Weight 116.201 g/mol [1]

Boiling Point (at 760

mmHg)
138.3 °C [1]

Boiling Point (at

standard pressure)
420.65 K [2]

Density (at 20°C) 0.818 g/cm³ [1]

Refractive Index

(n²⁰/D)
1.419 - [1]

Flash Point 42.3 °C [1]

Vapor Pressure (at

25°C)
2.83 mmHg [1]

Table 1: Physical Properties of 3,3-Dimethyl-2-pentanol. This table summarizes key physical

constants for 3,3-Dimethyl-2-pentanol.

Enthalpy, Entropy, and Heat Capacity
Critically evaluated thermodynamic data for 3,3-Dimethyl-2-pentanol is available through the

NIST/TRC Web Thermo Tables (WTT).[3] This data includes ideal gas heat capacity, enthalpy

of vaporization, and enthalpy of formation. While specific experimental values from single

studies are not readily available in publicly accessible literature, the NIST database provides a

comprehensive and reliable source for these parameters across a range of temperatures.
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Thermodynamic
Property

Phase
Temperature Range
(K)

Data Availability

Isobaric Heat

Capacity (Cp)
Ideal Gas 200 - 1000

Available as a function

of temperature

Enthalpy of

Vaporization (ΔH_vap)
Liquid-Gas 255 - 589

Available as a function

of temperature

Standard Enthalpy of

Formation (ΔfH°)
Gas Standard State Available

Standard Enthalpy of

Formation (ΔfH°)
Liquid Standard State Available

Entropy (S) Ideal Gas 200 - 1000

Available as a function

of temperature and

pressure

Table 2: Availability of Critically Evaluated Thermodynamic Data. This table outlines the

availability of key thermodynamic data for 3,3-Dimethyl-2-pentanol from the NIST/TRC Web

Thermo Tables.

Experimental Protocols
The determination of the thermodynamic properties of volatile organic compounds like 3,3-
Dimethyl-2-pentanol involves several key experimental techniques. The following sections

detail the general methodologies for measuring enthalpy of combustion, vapor pressure, and

heat capacity.

Determination of Enthalpy of Combustion
The standard enthalpy of combustion is a fundamental thermodynamic property, typically

determined using bomb calorimetry.

Methodology:

Sample Preparation: A precise mass of the liquid sample (3,3-Dimethyl-2-pentanol) is
encapsulated in a combustible container (e.g., a gelatin capsule or a thin-walled glass
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ampule).

Bomb Assembly: The sample is placed in a sample holder within a high-pressure stainless

steel vessel known as a "bomb." A fuse wire is positioned to ensure ignition.

Pressurization: The bomb is purged and then filled with an excess of pure oxygen to a

pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial

temperature is recorded precisely.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

combustion of the sample releases heat, which is transferred to the bomb and the

surrounding water, causing a temperature rise.

Temperature Measurement: The temperature of the water is monitored and recorded at

regular intervals until it reaches a maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter system (including the bomb, water, and

stirrer) is predetermined by combusting a standard substance with a known enthalpy of

combustion (e.g., benzoic acid). The heat released by the combustion of the 3,3-Dimethyl-2-
pentanol is calculated from the observed temperature change and the heat capacity of the

calorimeter. Corrections are made for the heat of ignition and any side reactions (e.g., the

formation of nitric acid from residual nitrogen). The standard enthalpy of combustion is then

calculated per mole of the substance.
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Workflow for Determining Enthalpy of Combustion

Sample Preparation

Bomb Calorimeter Setup

Combustion and Measurement

Data Analysis

Weigh a precise mass of 3,3-Dimethyl-2-pentanol

Encapsulate the sample

Place sample in the bomb

Pressurize with excess oxygen

Submerge bomb in a known mass of water

Allow to reach thermal equilibrium and record initial temperature

Ignite the sample

Monitor and record temperature change

Calculate heat released using the calorimeter's heat capacity

Apply corrections for ignition and side reactions

Calculate the standard enthalpy of combustion

Click to download full resolution via product page

Figure 1: Workflow for determining the enthalpy of combustion.

Determination of Vapor Pressure
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The vapor pressure of a volatile liquid can be measured as a function of temperature using a

static or dynamic method. A common static method involves the use of an isoteniscope or a

simple apparatus with a pressure sensor.

Methodology:

Apparatus Setup: A flask containing the liquid sample (3,3-Dimethyl-2-pentanol) is
connected to a pressure sensor and a temperature probe. The flask is placed in a

temperature-controlled water or oil bath.

Degassing: The sample is typically degassed to remove any dissolved air, which would

contribute to the total pressure. This can be achieved by freeze-pump-thaw cycles.

Equilibrium: The sample is heated to a desired temperature, and the system is allowed to

reach thermal equilibrium, where the rate of vaporization equals the rate of condensation.

Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured

using the pressure sensor.

Temperature Variation: The temperature of the bath is varied, and the equilibrium vapor

pressure is measured at each new temperature.

Data Analysis: The vapor pressure data as a function of temperature can be used to

determine the enthalpy of vaporization using the Clausius-Clapeyron equation.
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Workflow for Vapor Pressure Measurement

Apparatus Setup

Measurement Procedure

Data Analysis

Place 3,3-Dimethyl-2-pentanol in a flask

Connect flask to a pressure sensor and temperature probe

Place the flask in a temperature-controlled bath

Degas the sample

Set a temperature and allow the system to equilibrate

Record the equilibrium vapor pressure

Repeat for a range of temperatures

Plot vapor pressure as a function of temperature

Use the Clausius-Clapeyron equation to determine the enthalpy of vaporization

Click to download full resolution via product page

Figure 2: Workflow for vapor pressure measurement.

Determination of Heat Capacity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b021356?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The isobaric heat capacity of a liquid can be determined using adiabatic calorimetry or

differential scanning calorimetry (DSC).

Methodology (Adiabatic Calorimetry):

Calorimeter Setup: A known mass of the liquid sample is placed in a calorimetric vessel,

which is equipped with a heater and a temperature sensor. The vessel is housed within an

adiabatic shield, which is maintained at the same temperature as the vessel to prevent heat

loss.

Heating: A precisely measured amount of electrical energy is supplied to the heater, causing

the temperature of the sample and the vessel to increase.

Temperature Measurement: The temperature increase of the sample is carefully measured.

Calculation: The heat capacity of the sample is calculated from the amount of energy

supplied and the observed temperature rise, after accounting for the heat capacity of the

calorimetric vessel (which is determined in a separate calibration experiment).

Temperature Dependence: The measurement is repeated over a range of temperatures to

determine the heat capacity as a function of temperature.
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Workflow for Heat Capacity Measurement (Adiabatic Calorimetry)

Calorimeter Setup

Measurement Procedure

Data Analysis and Iteration

Place a known mass of 3,3-Dimethyl-2-pentanol in the calorimetric vessel

Ensure adiabatic conditions

Supply a precisely measured amount of electrical energy

Measure the corresponding temperature rise

Calculate the heat capacity, correcting for the calorimeter vessel

Repeat measurements at different temperatures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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